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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B1681592 Get Quote

Essential Safety and Handling Guide for (5R)-
Dinoprost Tromethamine
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling (5R)-Dinoprost tromethamine. The following procedures

are designed to ensure the safe handling, use, and disposal of this compound, minimizing

exposure risks and ensuring a secure laboratory environment.

Hazard Summary
(5R)-Dinoprost tromethamine is classified as a reproductive toxicant that may damage fertility

or the unborn child and is harmful if swallowed.[1][2] It can be readily absorbed through the

skin and may cause skin and eye irritation.[3][4][5] All personnel must be fully aware of these

hazards before handling the substance.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to prevent skin, eye, and respiratory exposure.

The following table summarizes the required PPE for handling (5R)-Dinoprost tromethamine.
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PPE Category Specification

Hand Protection

Wear two pairs of chemical-resistant,

impervious gloves. Change gloves regularly or

immediately if contaminated.[6][7]

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields or a face shield.[8]

Protective Clothing

Wear a disposable gown made of low-

permeability fabric with a solid front, long

sleeves, and tight-fitting cuffs.[7]

Respiratory Protection

Use a NIOSH-approved respirator if handling in

a poorly ventilated area or if dust/aerosols may

be generated.[6][8]

Handling and Operational Plan
1. Preparation and Handling Area:

Obtain and review the Safety Data Sheet (SDS) before use.[1]

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

powders or creating solutions.[1]

Ensure an eyewash station and safety shower are readily accessible.[9]

2. Handling Procedure:

Wash hands thoroughly with soap and water before donning PPE and after handling is

complete.[1][9]

Avoid direct contact with the substance.[1] Do not eat, drink, or smoke in the handling area.

[1][8]

If accidental skin contact occurs, wash the affected area immediately and thoroughly with

soap and water.[5]
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For eye contact, flush with water for at least 15 minutes and seek immediate medical

attention.[4][6]

3. Spill Management:

Evacuate non-essential personnel from the spill area.

Wear appropriate PPE, including respiratory protection, for cleanup.[9]

Contain the spill using absorbent materials.[1][9]

Collect the spilled material into a sealed, appropriately labeled container for disposal.[3][4]

Clean the spill area thoroughly.[3][4]

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and spill cleanup materials,

must be treated as hazardous waste.

Waste Collection: Place all contaminated materials in a clearly labeled, sealed container.[3]

Disposal: Dispose of waste in accordance with all applicable local, regional, national, and

international regulations.[8][9] Do not dispose of down the drain or in general trash unless

following specific institutional guidelines for deactivating the chemical. For unused medicine,

if a take-back program is not available, mix the substance with an unappealing material like

coffee grounds or cat litter, place it in a sealed plastic bag, and dispose of it in the trash.[10]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of (5R)-Dinoprost tromethamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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